![molecular formula C14H15ClN2O3 B5188168 2-(4-chloro-3-methylphenoxy)-N-3-isoxazolylbutanamide](/img/structure/B5188168.png)
2-(4-chloro-3-methylphenoxy)-N-3-isoxazolylbutanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-chloro-3-methylphenoxy)-N-3-isoxazolylbutanamide, also known as CLIMB, is a compound that has attracted attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-(4-chloro-3-methylphenoxy)-N-3-isoxazolylbutanamide involves the activation of the AMP-activated protein kinase (AMPK) pathway, which regulates cellular energy homeostasis. This compound activates AMPK by inhibiting the activity of the mitochondrial respiratory chain complex I, which leads to an increase in the AMP/ATP ratio and subsequent activation of AMPK. Activated AMPK then regulates various downstream targets that are involved in cellular processes such as metabolism, autophagy, and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of cancer cell growth, the improvement of cognitive function, and the reduction of oxidative stress. This compound has also been shown to regulate glucose and lipid metabolism, improve insulin sensitivity, and reduce inflammation.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(4-chloro-3-methylphenoxy)-N-3-isoxazolylbutanamide in lab experiments is its ability to activate AMPK, which is a key regulator of cellular energy homeostasis. This makes this compound a useful tool for studying cellular metabolism and energy regulation. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of 2-(4-chloro-3-methylphenoxy)-N-3-isoxazolylbutanamide. One direction is to further investigate its potential applications in cancer research, particularly in combination with other anticancer drugs. Another direction is to study its potential applications in the treatment of neurological disorders such as Alzheimer's disease. Additionally, further research is needed to understand the long-term effects of this compound on cellular metabolism and energy regulation.
Synthesis Methods
The synthesis of 2-(4-chloro-3-methylphenoxy)-N-3-isoxazolylbutanamide involves a multi-step process that starts with the reaction of 4-chloro-3-methylphenol with sodium hydroxide, followed by the reaction of the resulting compound with 3-bromobutanenitrile. The final step involves the reaction of the intermediate compound with hydroxylamine hydrochloride and sodium acetate to yield this compound.
Scientific Research Applications
2-(4-chloro-3-methylphenoxy)-N-3-isoxazolylbutanamide has been studied for its potential applications in various fields, including cancer research, neurological disorders, and cardiovascular diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and suppressing cell proliferation. In neurological disorders, this compound has been shown to improve cognitive function and reduce neuroinflammation. In cardiovascular diseases, this compound has been shown to improve heart function and reduce oxidative stress.
properties
IUPAC Name |
2-(4-chloro-3-methylphenoxy)-N-(1,2-oxazol-3-yl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15ClN2O3/c1-3-12(14(18)16-13-6-7-19-17-13)20-10-4-5-11(15)9(2)8-10/h4-8,12H,3H2,1-2H3,(H,16,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZHOTZXQBNYUEI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC1=NOC=C1)OC2=CC(=C(C=C2)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.